N-(5-acetyl-4-methylthiazol-2-yl)-3-(p-tolylthio)propanamide
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Description
N-(5-acetyl-4-methylthiazol-2-yl)-3-(p-tolylthio)propanamide is a useful research compound. Its molecular formula is C16H18N2O2S2 and its molecular weight is 334.45. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Properties
Compounds similar to "N-(5-acetyl-4-methylthiazol-2-yl)-3-(p-tolylthio)propanamide" have been synthesized and evaluated for their antimicrobial properties. For instance, the synthesis of 5-(4-Acetylphenyl)substituted 2-aminothiazol-4(5H)-ones by cyclisation of thiocyanatoamides shows potential antibacterial and antifungal activities (Baranovskyi et al., 2018).
Antitumor Activity
Research on the synthesis of related compounds has shown remarkable broad spectrum antitumor activity, suggesting the potential use of these compounds in cancer treatment. For example, certain benzyl-substituted quinazolinones have demonstrated significant antitumor efficacy (Al-Suwaidan et al., 2016).
Thermo-Physical Properties
The study of thermo-physical properties of related compounds, such as 1,3,4-oxadiazole derivatives, reveals important information regarding their chemical behavior in various solvents, which is crucial for pharmaceutical formulation and material science applications (Godhani et al., 2013).
Synthesis and Evaluation Methods
The synthesis of related compounds involves various chemical reactions and evaluation methods to explore their biological activities. This includes studying their antinociceptive, antimicrobial, and antiviral activities, which could lead to the development of new therapeutic agents (Önkol et al., 2004), (Evren et al., 2020).
Properties
IUPAC Name |
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-methylphenyl)sulfanylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O2S2/c1-10-4-6-13(7-5-10)21-9-8-14(20)18-16-17-11(2)15(22-16)12(3)19/h4-7H,8-9H2,1-3H3,(H,17,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJJSSYIZAPTKQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SCCC(=O)NC2=NC(=C(S2)C(=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.